Cas no 1796947-96-0 (4-(4-Fluorophenyl)-N-[1-(tetrahydro-3-furanyl)-1H-pyrazol-4-yl]-1H-pyrrole-2-carboxamide)

• Product Name: 4-(4-Fluorophenyl)-N-[1-(tetrahydro-3-furanyl)-1H-pyrazol-4-yl]-1H-pyrrole-2-carboxamide
• CAS No: 1796947-96-0
• MF: C₁₈H₁₇FN₄O₂
• MW: 340.351587057114
• CID: 5370106
• Update Time: 2025-07-02

4-(4-Fluorophenyl)-N-[1-(tetrahydro-3-furanyl)-1H-pyrazol-4-yl]-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-N-[1-(tetrahydro-3-furanyl)-1H-pyrazol-4-yl]-1H-pyrrole-2-carboxamide

• Inchi： 1S/C18H17FN4O2/c19-14-3-1-12(2-4-14)13-7-17(20-8-13)18(24)22-15-9-21-23(10-15)16-5-6-25-11-16/h1-4,7-10,16,20H,5-6,11H2,(H,22,24)
• InChI Key： BXRFGWGPJPGCFE-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=C(F)C=C2)C=C1C(NC1=CN(C2CCOC2)N=C1)=O

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.7±50.0 °C(Predicted)
• pka: 9.62±0.70(Predicted)

Additional information on 4-(4-Fluorophenyl)-N-[1-(tetrahydro-3-furanyl)-1H-pyrazol-4-yl]-1H-pyrrole-2-carboxamide

Introduction to 4-(4-Fluorophenyl)-N-[1-(tetrahydro-3-furanyl)-1H-pyrazol-4-yl]-1H-pyrrole-2-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1796947-96-0, identified as 4-(4-Fluorophenyl)-N-[1-(tetrahydro-3-furanyl)-1H-pyrazol-4-yl]-1H-pyrrole-2-carboxamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its fusion of multiple heterocyclic rings, has garnered significant attention due to its potential biological activities and its role in the development of novel therapeutic agents.

At the core of this compound's molecular architecture lies a pyrrole ring, a key pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The pyrrole ring is further functionalized with a carboxamide group, which enhances solubility and bioavailability while providing a site for further chemical modifications. This modification is particularly crucial in drug design, as it allows for fine-tuning of pharmacokinetic properties.

The presence of a tetrahydrofuran (THF) moiety in the molecule adds another layer of complexity. The THF ring is known to influence the conformational flexibility of the compound, which can be pivotal in determining its binding affinity and selectivity towards biological targets. This feature has been extensively explored in recent years, with studies suggesting that THF-containing compounds exhibit enhanced bioavailability and reduced metabolic clearance.

Moreover, the 4-fluorophenyl substituent at the para position of the phenyl ring introduces a fluorine atom, a common pharmacological moiety that enhances metabolic stability and binding affinity. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate electronic properties and improve pharmacokinetic profiles. In this context, the 4-(4-Fluorophenyl) group in our compound likely contributes to its stability under physiological conditions while maintaining strong interactions with biological targets.

The pyrazole ring, another heterocyclic component of this molecule, is well-documented for its role in medicinal chemistry. Pyrazole derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern on the pyrazole ring in our compound, namely 1-(tetrahydro-3-furanyl)-1H-pyrazol-4-yl, suggests that it may exhibit unique interactions with biological systems compared to other pyrazole derivatives.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with remarkable accuracy. Molecular docking studies have been particularly useful in understanding how this compound interacts with various biological targets. For instance, computational models have suggested that the pyrrole-2-carboxamide moiety may bind tightly to enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Preliminary experiments indicate that it may exhibit inhibitory effects on key enzymes implicated in disease progression. These findings align with emerging research trends that highlight the importance of multitarget inhibition in developing effective therapeutics. By simultaneously modulating multiple biological pathways, compounds like ours may offer synergistic benefits that single-target drugs often lack.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization of each heterocyclic ring while maintaining high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling processes, have been employed to construct the complex framework efficiently. These synthetic strategies not only showcase the ingenuity of modern chemical synthesis but also highlight the importance of innovative methodologies in accessing novel drug candidates.

The role of fluorine-containing compounds in pharmaceutical development cannot be overstated. The introduction of fluorine atoms into molecular structures can lead to improved pharmacological properties such as increased binding affinity, prolonged half-life, and enhanced resistance to metabolic degradation. In our compound, the 4-fluorophenyl group is strategically positioned to maximize these benefits while minimizing potential off-target effects.

As research continues to evolve, new methodologies for studying complex molecules like ours are being developed. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy provide invaluable insights into molecular structure and dynamics. These tools have been instrumental in confirming the identity of our compound and understanding how it interacts with biological targets at a molecular level.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structure makes it an attractive candidate for use as an intermediate in synthesizing more complex molecules or as a scaffold for designing entirely new classes of drugs. The versatility of its chemical framework allows for extensive modifications without compromising core functionality.

In conclusion,4-(4-Fluorophenyl)-N-[1-(tetrahydro-3-furanyl)-1H-pyrrole-2-carboxamide (CAS no 1796947-96-0) exemplifies the cutting-edge advancements occurring at the intersection of chemical biology and pharmaceutical research. Its intricate structure offers numerous opportunities for therapeutic development while serving as a model system for studying complex molecular interactions. As our understanding of biological systems continues to grow，this compound will undoubtedly play an important role in shaping future treatments for various diseases.